Cas no 1343805-51-5 (2-(cyclopropylamino)-4-(3-methyl-1H-pyrazol-1-yl)butanamide)

• Product Name: 2-(cyclopropylamino)-4-(3-methyl-1H-pyrazol-1-yl)butanamide
• CAS No: 1343805-51-5
• MF: C₁₁H₁₈N₄O
• MW: 222.286821842194
• CID: 6383051
• PubChem ID: 64452421
• Update Time: 2025-10-12

2-(cyclopropylamino)-4-(3-methyl-1H-pyrazol-1-yl)butanamide Chemical and Physical Properties

Names and Identifiers

• 2-(cyclopropylamino)-4-(3-methyl-1H-pyrazol-1-yl)butanamide
• 1H-Pyrazole-1-butanamide, α-(cyclopropylamino)-3-methyl-
• AKOS013776023
• EN300-1140347
• CS-0292700
• 1343805-51-5

• Inchi： 1S/C11H18N4O/c1-8-4-6-15(14-8)7-5-10(11(12)16)13-9-2-3-9/h4,6,9-10,13H,2-3,5,7H2,1H3,(H2,12,16)
• InChI Key： YXIAUJRUPSOZPY-UHFFFAOYSA-N
• SMILES： N(C1CC1)C(C(=O)N)CCN1C=CC(C)=N1

Computed Properties

• Exact Mass: 222.14806121g/mol
• Monoisotopic Mass: 222.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 72.9Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 443.5±45.0 °C(Predicted)
• pka: 15.93±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(cyclopropylamino)-4-(3-methyl-1H-pyrazol-1-yl)butanamide

Recent Advances in the Study of 2-(cyclopropylamino)-4-(3-methyl-1H-pyrazol-1-yl)butanamide (CAS: 1343805-51-5)

The compound 2-(cyclopropylamino)-4-(3-methyl-1H-pyrazol-1-yl)butanamide (CAS: 1343805-51-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an up-to-date overview of the latest findings related to this compound, including its synthesis, biological activity, and potential clinical relevance.

Recent studies have focused on the synthesis and optimization of 2-(cyclopropylamino)-4-(3-methyl-1H-pyrazol-1-yl)butanamide, with particular emphasis on improving its yield and purity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound. Additionally, computational modeling has provided insights into its molecular interactions, which are crucial for understanding its mechanism of action.

In vitro and in vivo studies have demonstrated that 2-(cyclopropylamino)-4-(3-methyl-1H-pyrazol-1-yl)butanamide exhibits promising biological activity, particularly in the context of cancer therapy. The compound has shown selective inhibition of specific kinase pathways, which are often dysregulated in various malignancies. These findings suggest its potential as a targeted therapeutic agent, with fewer side effects compared to conventional chemotherapy.

Further investigations have explored the pharmacokinetic and pharmacodynamic properties of 2-(cyclopropylamino)-4-(3-methyl-1H-pyrazol-1-yl)butanamide. Studies in animal models have revealed favorable absorption and distribution profiles, along with a manageable toxicity profile. These results underscore the compound's potential for further development as a clinical candidate.

Despite these promising findings, challenges remain in the development of 2-(cyclopropylamino)-4-(3-methyl-1H-pyrazol-1-yl)butanamide. Issues such as solubility, stability, and formulation optimization need to be addressed to facilitate its transition from the laboratory to clinical trials. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles.

In conclusion, 2-(cyclopropylamino)-4-(3-methyl-1H-pyrazol-1-yl)butanamide represents a promising candidate for therapeutic development, with significant potential in oncology and other disease areas. Continued research and development efforts are warranted to fully realize its clinical benefits. This briefing highlights the need for interdisciplinary collaboration to advance the understanding and application of this compound in medicine.